Cas no 82481-70-7 (11-(pyrene-1-sulfonylamino)undecanoic acid)

• Product Name: 11-(pyrene-1-sulfonylamino)undecanoic acid
• CAS No: 82481-70-7
• MF: C₂₇H₃₁NO₄S
• MW: 465.604346513748
• CID: 987846
• PubChem ID: 4452467
• Update Time: 2025-04-20

11-(pyrene-1-sulfonylamino)undecanoic acid Chemical and Physical Properties

Names and Identifiers

• 11-(pyrene-1-sulfonylamino)undecanoic acid
• 11-(pyren-1-ylsulfonylamino)undecanoic acid
• 82481-70-7
• 11-(PYRENE-1-SULFONYLAMINO)UNDECANOICACID
• 11-(pyrene-1-sulfonamido)undecanoic acid
• DTXSID00403436
• SCHEMBL592088

• Inchi： 1S/C27H31NO4S/c29-25(30)12-7-5-3-1-2-4-6-8-19-28-33(31,32)24-18-16-22-14-13-20-10-9-11-21-15-17-23(24)27(22)26(20)21/h9-11,13-18,28H,1-8,12,19H2,(H,29,30)
• InChI Key： GPYFUJLNVWPRNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(NCCCCCCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 465.19700
• Monoisotopic Mass: 465.19737964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Solubility: DMSO/Chloroform (1:1): soluble
• PSA: 91.85000
• LogP: 7.92950

11-(pyrene-1-sulfonylamino)undecanoic acid Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8